N-allyl-7-(4-isopropylbenzyl)-6-oxo-2,7-diazaspiro[4.5]decane-2-carboxamide

• IUPAC Name: 6-oxo-7-[(4-propan-2-ylphenyl)methyl]-N-prop-2-enyl-2,7-diazaspiro[4.5]decane-2-carboxamide
• InChI: InChI=1S/C22H31N3O2/c1-4-12-23-21(27)25-14-11-22(16-25)10-5-13-24(20(22)26)15-18-6-8-19(9-7-18)17(2)3/h4,6-9,17H,1,5,10-16H2,2-3H3,(H,23,27)
• InChI Key: OAGZHZONWMKQNC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)CN2CCCC3(C2=O)CCN(C3)C(=O)NCC=C
• Molecular Formula: C22H31N3O2
• Molecular Weight: 369.5 g/mol

Description

N-allyl-7-(4-isopropylbenzyl)-6-oxo-2,7-diazaspiro[4.5]decane-2-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. 5]decane-2-carboxamide.

Mechanism of Action

The mechanism of action of N-allyl-7-(4-isopropylbenzyl)-6-oxo-2,7-diazaspiro[4.5]decane-2-carboxamide is not fully understood, but it is believed to act by inhibiting the activity of enzymes involved in cancer cell growth and neurodegeneration.
Biochemical and Physiological Effects:
Studies have shown that N-allyl-7-(4-isopropylbenzyl)-6-oxo-2,7-diazaspiro[4.5]decane-2-carboxamide has a range of biochemical and physiological effects, including the inhibition of cancer cell growth, the reduction of oxidative stress, and the modulation of neurotransmitter systems in the brain.

Advantages and Limitations for Lab Experiments

One advantage of N-allyl-7-(4-isopropylbenzyl)-6-oxo-2,7-diazaspiro[4.5]decane-2-carboxamide is its potential as a lead compound for the development of new drugs. However, there are also limitations to its use in lab experiments, including its limited solubility and stability.

Future Directions

There are several future directions for research on N-allyl-7-(4-isopropylbenzyl)-6-oxo-2,7-diazaspiro[4.5]decane-2-carboxamide. One area of interest is the development of more stable and soluble analogs of the compound. Another direction is the investigation of its potential as a treatment for other neurodegenerative diseases, such as Huntington's disease. Additionally, further research is needed to fully understand its mechanism of action and to identify potential targets for drug development.

Synthesis Methods

The synthesis of N-allyl-7-(4-isopropylbenzyl)-6-oxo-2,7-diazaspiro[4.5]decane-2-carboxamide involves the reaction of 7-(4-isopropylbenzyl)-6-oxo-2,7-diazaspiro[4.5]decane-2-carboxylic acid with allylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 1-hydroxybenzotriazole (HOBt). The resulting compound is then purified using column chromatography.

Scientific Research Applications

N-allyl-7-(4-isopropylbenzyl)-6-oxo-2,7-diazaspiro[4.5]decane-2-carboxamide has been studied for its potential applications in various areas of scientific research, including medicinal chemistry, drug discovery, and neuroscience. It has been shown to have activity against various cancer cell lines, as well as potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.